5,10-Dihydro-1,6-phenazinedicarboxylic acid dimethyl ester

• CAS RN: 193421-85-1
• Molecular Formula: C16H14N2O4
• Molecular Weight: 298.29 g/mol
• IUPAC Name: dimethyl 5,10-dihydrophenazine-1,6-dicarboxylate
• InChI: InChI=1S/C16H14N2O4/c1-21-15(19)9-5-3-7-11-13(9)17-12-8-4-6-10(14(12)18-11)16(20)22-2/h3-8,17-18H,1-2H3
• InChI Key: UPPNHEPSLLKMGH-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C2C(=CC=C1)NC3=C(C=CC=C3N2)C(=O)OC
• synonyms: 5,10-dihydrophencomycin methyl ester; DHP methyl este

Description

5,10-Dihydro-1,6-phenazinedicarboxylic acid dimethyl ester is a natural product found in Bacteria and Streptomyces with data available.

Scientific Research Applications

Synthesis and Chemical Characterization

• The compound has been synthesized and characterized as part of a series involving dialkyl esters of tetrazine derivatives. This synthesis involved a two-stage process including re-esterification and subsequent dehydrogenation, with structures confirmed by NMR and mass spectra (Frebort et al., 2008).

Application in Antibacterial Research

• Liquid chromatography and mass spectrometry-assisted metabolomic profiling identified that co-culture of certain sponge-associated actinomycetes induced the accumulation of metabolites including phenazine-derived compounds like dimethyl phenazine-1,6-dicarboxylate. These compounds showed antibacterial and antibiofilm activities, suggesting their potential as antibiotic scaffolds (Hifnawy et al., 2020).

Photophysical Studies

• A study on N,N'-disubstituted-dihydrodibenzo[a,c]phenazines, which are structurally related to dimethyl phenazine, revealed unique photophysical behaviors like wide-tuning emission from red to deep blue and white light generation. This suggests potential applications in optical materials and light-emitting devices (Zhang et al., 2015).

Crystal and Molecular Structure Analysis

• The oxidation of similar compounds under various conditions leads to different iodine-containing solids, with the crystal and molecular structure of these compounds providing insights into their chemical behavior and potential applications (Keller et al., 1978).

Applications in Redox Flow Batteries

• 5,10-Dihydro-5,10-dimethylphenazine has been reported as a promising posolyte for high-energy-density redox flow batteries, demonstrating the utility of this class of compounds in energy storage and conversion (Li & Lu, 2018).